Cas no 1092961-01-7 (6-(Bromomethyl)-1-methyl-1H-indazole)

• Product Name: 6-(Bromomethyl)-1-methyl-1H-indazole
• CAS No: 1092961-01-7
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD11052616
• CID: 1040436
• PubChem ID: 49761702
• Update Time: 2025-06-13

6-(Bromomethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-1-methyl-1H-indazole
• 6-(bromomethyl)-1-methylindazole
• 6-BROMOMETHYL-1-METHYLINDAZOLE
• AG-A-89347
• ANW-66224
• CTK6I4048
• MolPort-020-006-163
• PB10865
• SCHEMBL24339179
• SY015149
• MFCD11052616
• DTXSID20678462
• 6-(Bromomethyl)-1-methyl-indazole
• J-518047
• DA-19298
• A895092
• CS-0050386
• 1092961-01-7
• AKOS016004629
• W-204705
• AS-33755

• MDL： MFCD11052616
• Inchi： 1S/C9H9BrN2/c1-12-9-4-7(5-10)2-3-8(9)6-11-12/h2-4,6H,5H2,1H3
• InChI Key： PRENRLXOGJUJAG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C=NN(C)C=2C=1

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 6-(Bromomethyl)-1-methyl-1H-indazole

Introduction to 6-(Bromomethyl)-1-methyl-1H-indazole (CAS No. 1092961-01-7)

6-(Bromomethyl)-1-methyl-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 1092961-01-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential applications in drug discovery. The presence of a bromomethyl group at the 6-position and a methyl group at the 1-position of the indazole ring imparts unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The structural features of 6-(Bromomethyl)-1-methyl-1H-indazole contribute to its versatility as a building block in organic synthesis. The bromomethyl functionality allows for further derivatization through nucleophilic addition reactions, enabling the introduction of various pharmacophores or bioactive molecules. This makes it particularly useful in the development of novel therapeutic agents targeting a range of diseases. Additionally, the methyl group at the 1-position can serve as a handle for further chemical modifications, such as alkylation, acylation, or other functional group interconversions, which are essential steps in drug design and optimization.

In recent years, there has been growing interest in indazole derivatives due to their reported biological activities. Studies have demonstrated that compounds containing the indazole scaffold exhibit properties such as antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The bromomethyl-substituted derivative, 6-(Bromomethyl)-1-methyl-1H-indazole, is no exception and has been explored in several research endeavors as a precursor for more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 6-(Bromomethyl)-1-methyl-1H-indazole is its role in the synthesis of small molecule inhibitors targeting specific biological pathways. For instance, researchers have investigated its potential use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromomethyl group provides a convenient entry point for introducing recognition motifs that interact with protein targets, while the indazole core contributes to the overall binding affinity and selectivity of the final compound.

Recent advancements in medicinal chemistry have highlighted the importance of scaffold hopping—modifying the core structure of known bioactive compounds to improve their efficacy or reduce side effects. 6-(Bromomethyl)-1-methyl-1H-indazole serves as an excellent scaffold for such modifications due to its inherent flexibility and reactivity. By leveraging its bromomethyl and methyl substituents, chemists can generate libraries of derivatives with tailored properties for high-throughput screening (HTS) and lead optimization.

The compound's utility extends beyond pharmaceutical applications; it is also valuable in materials science and agrochemical research. For example, indazole derivatives have been explored as intermediates in the synthesis of organic semiconductors and fluorescent dyes. The bromomethyl group facilitates further functionalization, allowing for the creation of complex polymers or ligands with specific electronic or optical properties.

In terms of synthetic methodologies, 6-(Bromomethyl)-1-methyl-1H-indazole can be synthesized through various routes, including bromination of pre-existing indazole derivatives and alkylation reactions involving 1-methoxyindazole precursors. These synthetic strategies highlight its accessibility and readiness for further chemical manipulation. The ease with which this compound can be modified underscores its importance as a versatile intermediate in industrial-scale chemical processes.

The safety profile of 6-(Bromomethyl)-1-methyl-1H-indazole is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), working under inert atmospheres when necessary, and disposing of waste materials responsibly.

As research continues to uncover new applications for indazole derivatives, 6-(Bromomethyl)-1-methyl-1H-indazole is expected to remain a cornerstone compound in both academic and industrial settings. Its unique structural features make it an indispensable tool for chemists seeking to develop innovative solutions across multiple scientific disciplines.